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The core difference between these linkers lies in their terminal functional groups, which dictates their

reactivity and subsequent use.

Property Azide-PEG6-Tos Tos-PEG6-acid

CAS Number 906007-10-1 [1] [2] [3] 2803338-37-4 [4]

Molecular Formula C₁₉H₃₁N₃O₈S [2] [3] C₂₀H₃₂O₁₀S [4]

Molecular Weight 461.53 g/mol [2] [3] 464.53 g/mol [4]

Functional Group 1 Azide (N₃) [1] [2] [5] Tosylate (OTs) [4]

Functional Group 2 Tosylate (OTs) [1] [2] Carboxylic Acid (COOH)

[4]

Primary Reactivity of
Group 1

Click Chemistry (e.g., with alkynes) [2] Nucleophilic Substitution

[4]

Primary Reactivity of
Group 2

Nucleophilic Substitution [6] [1] Amide Coupling (with

amines) [4]

PEG Chain Length 6 units [1] [2] 6 units [4]

Linker Type Non-cleavable [5] Information not specific in
sources
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Property Azide-PEG6-Tos Tos-PEG6-acid

Common Applications PROTAC synthesis, Bioconjugation, Drug
Delivery [2] [5] [3]

Biochemical Assay
Reagent [4]

Experimental Reactivity and Protocols

The distinct functional groups on these linkers require different experimental approaches for conjugation.

Azide-PEG6-Tos: Click Chemistry & Nucleophilic Substitution

This linker enables orthogonal conjugation strategies, meaning its two reactive groups can be modified

sequentially under different conditions without interfering with each other.

Azide Group Reaction (Click Chemistry): The azide group does not require activation and readily

participates in cycloaddition reactions.
Protocol (CuAAC - Copper-Catalyzed Azide-Alkyne Cycloaddition): React Azide-PEG6-
Tos with a molecule containing a terminal alkyne group. The reaction is typically carried out in
an aqueous or aqueous/organic solvent mixture like DMSO/buffer. It requires a copper(II)

catalyst (e.g., copper sulfate) along with a reducing agent (e.g., sodium ascorbate) to generate
the active copper(I) species. The reaction proceeds at room temperature or with mild heating to

form a stable 1,2,3-triazole linkage [2].
Tosylate Group Reaction (Nucleophilic Substitution): The tosylate is a superior leaving group.

Protocol: The tosylate group can be displaced by nucleophiles such as thiols, amines, or
hydroxyls. The reaction is typically performed in a polar aprotic solvent (e.g., DMF, acetonitrile)

and may require a base (e.g., triethylamine or sodium carbonate) to scavenge the acid
produced. Reaction times and temperatures can vary [6].

The following diagram illustrates the two-step conjugation workflow possible with a heterobifunctional

linker like Azide-PEG6-Tos:
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Molecule A
(Alkyne)

Step 1: Click Chemistry
(CuAAC Reaction)

Azide-PEG6-Tos

Molecule B
(Nucleophile)

Step 2: Nucleophilic
Substitution

Conjugated Product
A-PEG6-Tos-B

Conjugated Product
A-PEG6-B (Final)

Click to download full resolution via product page

Tos-PEG6-acid: Nucleophilic Substitution & Amide Coupling

This linker is also heterobifunctional but pairs the electrophilic tosylate with a carboxylic acid, which

requires activation before it can react with nucleophiles.

Carboxylic Acid Reaction (Amide Coupling): The carboxylic acid must first be activated to form a
stable amide bond with a primary amine.

Protocol: React Tos-PEG6-acid with an amine-containing molecule in the presence of an
activator like HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or other

carbodiimide-based reagents (e.g., EDC, DCC). The reaction is typically carried out in a polar
aprotic solvent like DMF or DCM, often with an auxiliary base like DIPEA (N,N-

Diisopropylethylamine) to facilitate the reaction [4].
Tosylate Group Reaction: The reactivity of the tosylate group is the same as described for Azide-
PEG6-Tos [4].

Application Scenarios

The choice between these linkers depends entirely on the functional groups present on the molecules you

wish to conjugate.

Choose Azide-PEG6-Tos when:

You need to employ click chemistry for bioconjugation, as it is ideal for reacting with

molecules containing alkyne, DBCO, or BCN groups [2] [3].
You are synthesizing complex molecules like PROTACs, where one end (the azide) can be

clicked onto a target protein ligand, and the other (the tosylate) can be attached to an E3
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ubiquitin ligase ligand [2].

You are working on constructing drug delivery systems like self-assembling nanostructures
[3].

Choose Tos-PEG6-acid when:

You need to form a stable amide bond with a molecule containing a primary amine group (-
NH₂) [4].

Your conjugation strategy relies on classic carbodiimide coupling chemistry.

Key Considerations for Researchers

When planning your experiments, please keep the following points in mind:

Solubility: The PEG6 spacer in both linkers significantly increases their solubility in aqueous media,

which is beneficial for bioconjugation reactions in physiological or semi-aqueous conditions [1] [7] [4].
Stability and Storage: These compounds are typically stored at -20°C, sometimes in solution, with a

described shelf life of months to years depending on the temperature [2] [5] [3].
Purity: These reagents are intended for research use only and are not for clinical use. Available

purities are typically ≥95% [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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